2-(2-Fluorophenoxy)-1-(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(2-fluorophenoxy)-1-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C19H22FNO3S/c20-17-5-1-2-6-18(17)24-12-19(22)21-9-7-15(8-10-21)13-25-14-16-4-3-11-23-16/h1-6,11,15H,7-10,12-14H2
• InChI Key: AMCICRYOHUUVJM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CSCC2=CC=CO2)C(=O)COC3=CC=CC=C3F
• Molecular Formula: C19H22FNO3S
• Molecular Weight: 363.4 g/mol

Description

2-(2-Fluorophenoxy)-1-(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)ethanone is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is commonly referred to as FPE and is of interest to researchers due to its unique chemical structure and potential pharmacological properties.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Related Compounds : A study involved the synthesis of a compound using a click chemistry approach with characterization via spectroscopic techniques. This process highlights the synthetic strategies that could be applicable to the compound , emphasizing the role of specific functional groups in enabling biological activity or interaction with biomolecules (Govindhan et al., 2017).

Biological Activity and Applications

• Cytotoxic Studies : The cytotoxicity of synthesized compounds, including those with structural similarities to the queried compound, was evaluated, suggesting potential applications in drug development and understanding the compound's interaction with biological systems (Govindhan et al., 2017).
• Antipsychotic Potential : Research on conformationally restricted butyrophenones with affinity for dopamine and serotonin receptors indicated their potential as antipsychotic drugs. This suggests that compounds with similar binding capabilities could have therapeutic applications (Raviña et al., 2000).

Chemical Interactions and Properties

• Molecular Docking Studies : Studies including molecular docking can provide insights into the interactions between synthesized molecules and target proteins, helping to predict the biological activity and therapeutic potential of compounds with similar structures (Govindhan et al., 2017).
• Pharmacokinetics Nature : Analyzing the binding between synthesized molecules and human serum albumin through fluorescence spectroscopy can offer information on the pharmacokinetics nature of similar compounds, which is crucial for drug development (Govindhan et al., 2017).